Cas no 21302-90-9 (Phosphonic acid,(1-hydroxy-1-mercaptoethyl)-, dibutyl ester, S-ester with O,O-diethylphosphorodithioate (8CI))

• Product Name: Phosphonic acid,(1-hydroxy-1-mercaptoethyl)-, dibutyl ester, S-ester with O,O-diethylphosphorodithioate (8CI)
• CAS No: 21302-90-9
• MF: C₂₄H₅₁O₃P
• MW: 418.633709192276
• CID: 242194
• PubChem ID: 12911042
• Update Time: 2025-04-19

Phosphonic acid,(1-hydroxy-1-mercaptoethyl)-, dibutyl ester, S-ester with O,O-diethylphosphorodithioate (8CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,(1-hydroxy-1-mercaptoethyl)-, dibutyl ester, S-ester with O,O-diethylphosphorodithioate (8CI)
• DILAURYL PHOSPHITE, TECH., 85
• Dilaurylhydrogenphosphite
• Phosphonic acid,(1-hydroxy-1-mercaptoethyl)-, dibutyl ester, S-ester with O,O-diethylphosphoro...
• 1-Hydroxy-1-diaethoxy-thiophophinoylmercapto-aethylphosphonsaeure-dibutylester
• Dilauryl phosphite,tech.
• bis(dodecyloxy)phosphinous acid
• SCHEMBL258261
• 21302-90-9
• Dilauryl phosphite,tech.,85
• didodecyl hydrogen phosphite

• Inchi： 1S/C24H51O3P/c1-3-5-7-9-11-13-15-17-19-21-23-26-28(25)27-24-22-20-18-16-14-12-10-8-6-4-2/h25H,3-24H2,1-2H3
• InChI Key： SPBMDAHKYSRJFO-UHFFFAOYSA-N
• SMILES： P(O)(OCCCCCCCCCCCC)OCCCCCCCCCCCC

Computed Properties

• Exact Mass: 418.35800
• Monoisotopic Mass: 418.35758248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 24
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.7
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Color/Form: Not available
• Density: 0.9460
• Melting Point: 24°C
• Boiling Point: 200°C/2mmHg
• PSA: 52.28000
• LogP: 9.08060
• Solubility: Not available

Phosphonic acid,(1-hydroxy-1-mercaptoethyl)-, dibutyl ester, S-ester with O,O-diethylphosphorodithioate (8CI) Security Information

• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38